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For researchers, scientists, and drug development professionals engaged in the analysis of the
fungicide prochloraz and its metabolites, the accuracy and reliability of analytical
measurements are paramount. A key component in achieving this is the use of high-quality
certified reference materials (CRMs). This guide provides a comprehensive comparison of
commercially available CRMs for the prochloraz metabolite BTS 40348, offering insights into
their certification, performance data, and the analytical methods for their use.

Comparison of Certified Reference Materials

The selection of a suitable CRM is a critical step in any analytical workflow. It ensures
traceability and accuracy of measurements. Below is a comparison of the Prochloraz
metabolite BTS 40348 reference materials from two leading suppliers: LGC Standards (Dr.
Ehrenstorfer) and Sigma-Aldrich (PESTANAL®).

Data Presentation: Prochloraz Metabolite BTS 40348 Certified Reference Materials
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LGC Standards (Dr. Sigma-Aldrich
Feature

Ehrenstorfer) (PESTANAL®)
Product Code DRE-C16290200 34508

Product Name

Prochloraz metabolite
BTS40348

Prochloraz Metabolite
BTS40348

Certification ISO 17034 Analytical Standard

Certified Purity 99.5% CoA required for specific value
Uncertainty (k=2) 0.5% CoA required for specific value
Format Neat Neat

CAS Number 67747-01-7 67747-01-7

Molecular Formula C11H14CIsNO C11H14CIsNO

Molecular Weight 282.59 282.59

Note: The Certificate of Analysis (CoA) for the Sigma-Aldrich PESTANAL® product is not

publicly available and must be requested from the supplier. When evaluating this or any other
reference material, it is crucial to obtain the CoA to verify the certified purity, its associated
uncertainty, and the traceability of the certification.

The Importance of ISO 17034 Certification

LGC Standards' Prochloraz metabolite BTS 40348 is produced under ISO 17034 accreditation.
This international standard is the highest level of quality assurance for reference material
producers. It guarantees that the material has been produced and certified according to strict
guidelines covering production, characterization, and data reporting, ensuring its suitability for
use as a calibrant in analytical measurements.

Experimental Protocols: Analysis of Prochloraz and
its Metabolites

A robust analytical method is essential for the accurate quantification of prochloraz and its
metabolites in various matrices. The following is a detailed protocol for the analysis of
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prochloraz and its metabolites, including BTS 40348, in fruits and vegetables using Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation: QUEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe)

 Homogenization: Weigh 10 g of a homogenized fruit or vegetable sample into a 50 mL
centrifuge tube.

o Extraction: Add 10 mL of acetonitrile to the tube. Cap and shake vigorously for 1 minute.

e Salting Out: Add the QUEChERS salt packet (containing magnesium sulfate, sodium
chloride, sodium citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate).
Immediately cap and shake vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at =3000 rcf for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper
acetonitrile layer to a d-SPE tube containing primary secondary amine (PSA) sorbent and
magnesium sulfate.

« Final Centrifugation: Vortex for 30 seconds and then centrifuge at high speed for 5 minutes.

» Dilution and Filtration: Take an aliquot of the cleaned extract and dilute it with an appropriate
solvent (e.g., mobile phase) before filtering through a 0.22 um filter into an autosampler vial
for LC-MS/MS analysis.

LC-MS/MS Analysis

» Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system.

e Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 pm).

* Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with
0.1% formic acid (B).

e Flow Rate: 0.3 mL/min.
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* Injection Volume: 5 pL.

e Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

¢ lonization Mode: Positive ion mode for Prochloraz and its metabolite BTS 40348.

e Multiple Reaction Monitoring (MRM): Monitor at least two specific precursor-to-product ion
transitions for each analyte for quantification and confirmation. The specific MRM transitions
for BTS 40348 would need to be optimized on the specific instrument but would be derived
from its molecular weight.

Mandatory Visualizations
Reference Material Certification Workflow
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Caption: Workflow for the certification of a reference material.
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Analytical Workflow for Prochloraz Metabolite BTS
40348
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Caption: Analytical workflow for BTS 40348 determination.

¢ To cite this document: BenchChem. [A Comparative Guide to Prochloraz Metabolite BTS
40348 Certified Reference Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1228130#prochloraz-metabolite-bts-40348-
reference-material-certification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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